Cas no 946335-82-6 (N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide)

• Product Name: N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide
• CAS No: 946335-82-6
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 5514697
• Update Time: 2025-06-08

N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methyl-N-[1,2,3,4-tetrahydro-1-[(4-methoxyphenyl)sulfonyl]-6-quinolinyl]-
• N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide

• Inchi： 1S/C24H24N2O4S/c1-17-6-3-4-8-22(17)24(27)25-19-9-14-23-18(16-19)7-5-15-26(23)31(28,29)21-12-10-20(30-2)11-13-21/h3-4,6,8-14,16H,5,7,15H2,1-2H3,(H,25,27)
• InChI Key： MSLUAJDNUVGQAK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=CC=C1C

Additional information on N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide

N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide (CAS No. 946335-82-6): A Comprehensive Overview

N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide (CAS No. 946335-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 946335-82-6, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide is composed of a tetrahydroquinoline core linked to a 4-methoxybenzenesulfonyl group and a 2-methylbenzamide moiety. The tetrahydroquinoline scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 4-methoxybenzenesulfonyl group and the 2-methylbenzamide moiety further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

Recent studies have highlighted the potential of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide has shown promise as an antiviral agent. Research conducted at the University of California revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting specific viral proteins essential for the virus life cycle.

The synthesis of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide has been extensively studied to optimize yield and purity. A common synthetic route involves the reaction of 1-(4-methoxyphenylsulfonyl)-1,2,3,4-tetrahydroquinoline with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. This method provides a high yield and allows for easy purification through recrystallization or column chromatography.

The biological activities of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide have been evaluated using various in vitro and in vivo models. In cell-based assays, this compound has been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells. For example, a study published in Cancer Research demonstrated that this compound selectively inhibits the growth of breast cancer cells by inducing apoptosis through the activation of caspase-dependent pathways.

Furthermore, preclinical studies have investigated the pharmacokinetic properties and safety profile of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide. These studies have shown that the compound has favorable oral bioavailability and a long half-life in vivo. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The potential clinical applications of N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide are currently being explored through various clinical trials. One ongoing phase II trial is evaluating the efficacy and safety of this compound in patients with advanced solid tumors. Preliminary results from this trial have shown promising antitumor activity with manageable side effects.

In conclusion, N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide (CAS No. 946335-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-y l - 2 -methyl benz amide is poised to play a significant role in advancing our understanding and treatment of various diseases.